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Compound of Interest

Compound Name: 1,4-Phenylene diisocyanate

Cat. No.: B094882 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-diisocyanatobenzene, a key

chemical intermediate. The document details its nomenclature, physicochemical properties,

primary applications in materials science, and its potential utility in bioconjugation and drug

development research. Furthermore, it outlines its toxicological profile and associated signaling

pathways, alongside illustrative experimental workflows.

Nomenclature and Synonyms
1,4-Diisocyanatobenzene is known by a variety of names in commercial and academic

literature. A comprehensive list of its synonyms and official identifiers is provided below to aid in

literature searches and material identification.
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Identifier Type Identifier Citation

IUPAC Name 1,4-diisocyanatobenzene [1]

CAS Number 104-49-4 [1]

EC Number 203-207-6

Abbreviation PPDI [2][3]

Synonyms p-Phenylene diisocyanate [1][2]

1,4-Phenylene diisocyanate [1][2]

Benzene, 1,4-diisocyanato- [4]

1,4-Benzenediisocyanate [2]

para-Phenylene diisocyanate [2]

Isocyanic acid, p-phenylene

ester
[2]

InChI
InChI=1S/C8H4N2O2/c11-5-9-

7-1-2-8(4-3-7)10-6-12/h1-4H
[4]

SMILES
C1=CC(=CC=C1N=C=O)N=C

=O
[4]

Physicochemical and Toxicological Properties
1,4-Diisocyanatobenzene is a white to pale yellow crystalline solid at room temperature.[1][4]

Its key physical, chemical, and toxicological properties are summarized in the tables below.

Physicochemical Data
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Property Value Citation

Molecular Formula C₈H₄N₂O₂ [3][5]

Molecular Weight 160.13 g/mol [3][5]

Melting Point 94-99 °C [6][7]

Boiling Point 260 °C (at 760 mmHg) [7]

110-112 °C (at 3.3 kPa) [3][5][6]

Density ~1.17 g/cm³ [3][5][6]

Vapor Pressure <0.01 mmHg (at 20 °C) [7]

Flash Point >113 °C (>235.4 °F)

Solubility
Insoluble in water; Soluble in

THF, acetone, ethyl acetate.
[2][4]

Toxicological Profile
Hazard Type Description Citation

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[8]

[8]

Irritation
Causes skin, eye, and

respiratory system irritation.[9]
[9][10]

Sensitization

A potent respiratory and skin

sensitizer. May cause allergy

or asthma symptoms.[9][11]

[9][11]

Target Organs
Lungs, respiratory system,

eyes, skin.[10]
[10]

Chemical Reactivity and Applications
The core of 1,4-diisocyanatobenzene's utility lies in the high reactivity of its two isocyanate (-

NCO) functional groups. These groups are electrophilic and readily react with nucleophiles,
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particularly compounds containing active hydrogen atoms such as primary amines, alcohols,

and thiols. This reactivity is the foundation of its primary application in polymer chemistry and

suggests its potential in bioconjugation.

Polymer Synthesis
The most significant industrial use of 1,4-diisocyanatobenzene (PPDI) is as a monomer for the

synthesis of high-performance polyurethane elastomers.[2][3][12] Its small, symmetric, and

rigid structure creates highly organized hard segments within the polymer matrix, leading to

excellent phase separation from the soft segments (typically polyols).[2] This morphology

imparts exceptional properties to the resulting polyurethanes, including:

Superior dynamic mechanical performance.[3]

High abrasion, tear, and cut resistance.[3]

Excellent heat and moisture resistance.[2]

Low compression set, even at elevated temperatures.[2]

These properties make PPDI-based polyurethanes ideal for demanding applications such as

high-performance seals, gaskets, wheels, rollers, and other components subjected to harsh

mechanical and environmental stress.[2][3]

Bioconjugation and Cross-Linking
The ability of isocyanates to react with amine groups (e.g., on lysine residues) and thiol groups

(on cysteine residues) of proteins makes 1,4-diisocyanatobenzene a potential homobifunctional

cross-linking agent.[13] This application is less common than in polymer science but holds

potential for researchers in drug development and chemical biology. It can be used to:

Stabilize Protein Complexes: Covalently linking interacting proteins to study their structure

and function.

Enzyme Immobilization: Attaching enzymes to solid supports, a technique that can enhance

enzyme stability and reusability.[13]
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Drug-Target Interaction Studies: Probing the binding sites of proteins by cross-linking a

ligand to its target.

Experimental Protocols
The following sections provide illustrative protocols for the synthesis of a polyurethane

elastomer and for the production of 1,4-diisocyanatobenzene. These are generalized

procedures and may require optimization for specific applications.

Synthesis of a PPDI-Based Polyurethane Elastomer
This protocol describes a typical two-step "prepolymer" method for synthesizing a polyurethane

elastomer.

Prepolymer Formation:

A diol (e.g., polytetrahydrofuran) is charged into a reaction vessel equipped with a

mechanical stirrer, nitrogen inlet, and temperature control.

The diol is heated and dried under vacuum to remove any residual water.

Molten 1,4-diisocyanatobenzene (PPDI) is added to the reactor. The molar ratio of NCO

groups to OH groups is typically kept above 1 (e.g., 2:1) to ensure the prepolymer is

isocyanate-terminated.

The reaction is allowed to proceed under a nitrogen atmosphere at a controlled

temperature (e.g., 80-90 °C) until the desired isocyanate content is reached, as

determined by titration.

Chain Extension (Curing):

The resulting isocyanate-terminated prepolymer is cooled slightly.

A chain extender, typically a short-chain diol (e.g., 1,4-butanediol), is added to the

prepolymer with vigorous mixing.[2] A catalyst, such as dibutyltin dilaurate, may be used.

[13]
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The mixture is then poured into a preheated mold and cured at an elevated temperature

until the polymerization is complete and the material develops its final mechanical

properties.

Laboratory-Scale Synthesis of 1,4-Diisocyanatobenzene
The industrial production of 1,4-diisocyanatobenzene typically involves the phosgenation of p-

phenylenediamine.[2] This process uses highly toxic phosgene gas. The following is a

conceptual representation of this synthesis route. This reaction should only be performed by

trained professionals in a well-ventilated fume hood with appropriate safety measures.

Salt Formation: p-Phenylenediamine is reacted with hydrochloric acid in an aqueous medium

to form p-phenylenediamine dihydrochloride.

Phosgenation: The resulting slurry of the dihydrochloride salt in an inert solvent (e.g.,

toluene) is then reacted with phosgene (COCl₂). This reaction is typically carried out in

stages at controlled temperatures.

Work-up and Purification: After the reaction is complete, excess phosgene and solvent are

removed. The crude 1,4-diisocyanatobenzene is then purified, typically by distillation or

recrystallization, to yield the final product.

Signaling Pathways and Experimental Workflows
The high reactivity of diisocyanates is also responsible for their primary toxicological effect:

sensitization. The following diagrams illustrate the proposed biological pathway for this

sensitization and a typical workflow for its use as a cross-linker.
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Figure 1. Proposed Signaling Pathway for Diisocyanate-Induced Asthma
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Caption: Proposed mechanism of diisocyanate-induced sensitization.[14]
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Figure 2. General Workflow for Protein Cross-Linking
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Caption: Workflow for using 1,4-diisocyanatobenzene as a cross-linker.

Conclusion
1,4-Diisocyanatobenzene is a highly reactive and versatile chemical intermediate with

significant industrial importance in the production of high-performance polyurethanes. Its well-
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defined, rigid structure provides unique mechanical and thermal properties to these materials.

For researchers in the life sciences, its reactivity offers opportunities as a tool for

bioconjugation and the study of protein interactions, although its potent sensitizing properties

necessitate careful handling and adherence to strict safety protocols. Further research may

expand its applications in the development of novel biomaterials and therapeutic conjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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